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Compound of Interest

Compound Name: Angustine
CAS No.: 40041-96-1
Cat. No.: B1213357
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Application Notes and Protocols for Researchers in Drug Discovery and Development
Introduction:

Angustine, a naturally occurring (3-carboline alkaloid, presents a compelling scaffold for the
development of novel therapeutic agents. Found in plant species such as Nauclea pobeguinii
and Strychnos angustiflora, its chemical structure offers a unique template for synthetic
modification and exploration of diverse biological activities. These application notes provide an
overview of the potential applications of angustine in drug design, supported by available data
and detailed experimental protocols for its evaluation. While research on pure angustine is
nascent, studies on related alkaloids and extracts containing angustine-type compounds
suggest significant potential in anticancer, anti-inflammatory, and antimicrobial applications.

Chemical Structure and Properties

o |[UPAC Name: 1-ethenyl-8,13-dihydroindolo[2',3":3,4]pyrido[1,2-b][1][2]naphthyridin-5(7H)-
one

e Molecular Formula: C20H1sN3O
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e Molecular Weight: 313.36 g/mol
e CAS Number: 40041-96-1

The rigid, planar structure of the -carboline core, combined with the reactive vinyl group,
provides multiple points for chemical modification to optimize pharmacological properties and
target specificity.

Potential Therapeutic Applications & Biological
Activity

While specific quantitative data for pure angustine is limited, preliminary studies on extracts
containing angustine-type alkaloids and research on related B-carboline and indole alkaloids
indicate promising biological activities.

Anticancer Activity

Extracts from the bark of Nauclea pobeguinii, known to contain angustine-type alkaloids, have
demonstrated cytotoxicity against various human cancer cell lines. This suggests that
angustine or its derivatives could be valuable as a scaffold for the development of new
anticancer drugs.

Table 1: Cytotoxicity of Nauclea pobeguinii Bark Extract[1][3]

Cancer Cell Line ICso0 (pg/mL)
HCT116 (p53-/-) (Colon) 8.70
U87MG.AEGFR (Glioblastoma) 18.53
CCRF-CEM (Leukemia) 21.05
MDA-MB-231-BCRP (Breast) 29.95

Anti-inflammatory Activity

Angustine, as a B-carboline alkaloid, is predicted to exhibit anti-inflammatory properties
through the inhibition of the NF-kB signaling pathway. [3-carboline alkaloids have been shown
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to suppress the activation of NF-kB by inhibiting IkB kinase (IKK), a key enzyme in the
pathway. This prevents the translocation of NF-kB to the nucleus and the subsequent
transcription of pro-inflammatory genes.

Antimicrobial Activity

Indole alkaloids, the broader class to which angustine belongs, are known to possess
antimicrobial properties. The potential of angustine and its derivatives as antimicrobial agents
warrants further investigation against a panel of pathogenic bacteria and fungi.

Signaling Pathways

Based on its structural class, angustine is likely to modulate key signaling pathways implicated
in cancer and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1213357?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4559964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4559964/
http://www.bowdish.ca/lab/wp-content/uploads/2012/07/NF-KB-Luciferase-Assay-Protocolv2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7297293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7297293/
https://www.benchchem.com/product/b1213357/docs#angustine-a-promising-scaffold-for-novel-drug-design
https://www.benchchem.com/product/b1213357/docs#angustine-a-promising-scaffold-for-novel-drug-design
https://www.benchchem.com/product/b1213357/docs#angustine-a-promising-scaffold-for-novel-drug-design
https://www.benchchem.com/product/b1213357/docs#angustine-a-promising-scaffold-for-novel-drug-design
https://www.benchchem.com/product/b1213357?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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